Cas no 1173085-00-1 (N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide)

• Product Name: N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide
• CAS No: 1173085-00-1
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 6576493
• Update Time: 2025-07-23

N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide
• N-[[5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]methyl]-2-methylsulfanylbenzamide

• Inchi： 1S/C21H20N2O3S/c1-13-9-15-10-14(7-8-18(15)25-13)19-11-16(23-26-19)12-22-21(24)17-5-3-4-6-20(17)27-2/h3-8,10-11,13H,9,12H2,1-2H3,(H,22,24)
• InChI Key： PMKYKTPKWUOYAO-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2C=C3C(=CC=2)OC(C)C3)ON=1)(=O)C1=CC=CC=C1SC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide

Comprehensive Overview of N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide (CAS No. 1173085-00-1)

The compound N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide (CAS No. 1173085-00-1) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique scaffold combines a benzofuran moiety with an oxazole ring, linked to a benzamide derivative, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its hybrid heterocyclic architecture.

One of the most frequently searched questions regarding this compound revolves around its synthetic routes and pharmacological properties. The presence of both 2-methyl-2,3-dihydro-1-benzofuran and 1,2-oxazol-3-ylmethyl groups suggests potential interactions with enzymes or receptors involved in inflammation and metabolic disorders. Recent studies have highlighted the growing demand for small-molecule inhibitors and allosteric modulators, aligning with the compound's structural features. This has led to increased interest in its structure-activity relationship (SAR) and optimization strategies.

From a drug development perspective, the methylsulfanyl substituent on the benzamide ring introduces a lipophilic character, which could enhance membrane permeability and bioavailability. This aspect is critical for researchers exploring central nervous system (CNS)-targeted therapies, a hot topic in contemporary pharmaceutical research. Additionally, the compound's molecular weight and logP values fall within the desirable range for oral drug candidates, further boosting its appeal.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, molecules like N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide are being evaluated for their selectivity and specificity toward disease-associated targets. Computational modeling and in silico screening have become indispensable tools in this context, enabling researchers to predict binding affinities and optimize lead compounds efficiently.

Environmental and green chemistry considerations are also relevant when discussing this compound. The synthetic protocols for its production are under scrutiny to minimize hazardous byproducts and improve atom economy. Innovations in catalytic methods and solvent-free reactions are being explored to align with sustainable practices, a trend strongly emphasized in modern chemical research.

In summary, N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide represents a multifaceted molecule with broad implications in drug discovery and development. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. As the scientific community continues to unravel its properties, this compound may pave the way for novel treatments in areas such as neurology, oncology, and metabolic diseases.